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Compound of Interest

Compound Name: Silver dibenzyl phosphate

Cat. No.: B032769 Get Quote

In-Depth Technical Guide to Silver Dibenzyl
Phosphate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of silver dibenzyl phosphate, a key

intermediate in organic and medicinal chemistry. It covers its chemical properties, a detailed

synthesis protocol, and its applications, with a focus on data presentation and experimental

methodology.

Core Compound Data
Silver dibenzyl phosphate is a metal-organic compound valued for its role as a reactive

intermediate in various synthetic pathways.[1] Its fundamental properties are summarized

below.
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Property Value Source

Molecular Formula C₁₄H₁₄AgO₄P [2]

Molecular Weight 385.10 g/mol [2]

CAS Number 50651-75-7

Appearance White solid [3]

Melting Point 215 °C [4]

Solubility Insoluble in water

Synthesis of Silver Dibenzyl Phosphate
The synthesis of silver dibenzyl phosphate is a straightforward precipitation reaction involving

dibenzyl phosphate and a soluble silver salt, typically silver nitrate.[3] The following protocol

details a common laboratory-scale preparation.

Experimental Protocol
Materials:

Dibenzyl phosphate (2.78 g, 10 mmol)

Deionized water (60 mL)

1 N Sodium hydroxide (NaOH) solution

Silver nitrate (AgNO₃) (1.89 g, 11 mmol)

Phosphorus pentoxide (P₂O₅) for drying

Procedure:

Dissolve 2.78 g (10 mmol) of dibenzyl phosphate in 40 mL of deionized water in a beaker

and cool the mixture in an ice bath.
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While stirring, slowly add 1 N NaOH solution dropwise until the pH of the reaction mixture

reaches approximately 7. At this point, the solid dibenzyl phosphate should be almost

completely dissolved.

In a separate beaker, dissolve 1.89 g (11 mmol) of silver nitrate in 20 mL of deionized water.

Slowly add the silver nitrate solution to the dibenzyl phosphate solution. A white solid will

precipitate.

Collect the resulting white solid by filtration and wash it with deionized water.

Place the solid over phosphorus pentoxide and dry it under a vacuum to yield silver
dibenzyl phosphate.[3]

Expected Yield: 3.18 g (82.5%)[3]
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A flowchart illustrating the synthesis of silver dibenzyl phosphate.

Applications in Chemical Synthesis
Silver dibenzyl phosphate serves as a valuable reactive intermediate in organophosphate

and metal-organic chemistry.[1] It is particularly noted as a reactant in the synthesis of

pharmaceutical compounds such as cortisone 21-phosphate.[3] Its utility stems from the ability
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of the dibenzyl phosphate anion to act as a phosphorylating agent, while the silver cation can

facilitate specific reactions.

Logical Relationship in Phosphorylation
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The role of silver dibenzyl phosphate in a phosphorylation reaction.

While detailed experimental protocols for its use are often proprietary or specific to the

synthesis of a particular target molecule, its general application involves the transfer of the

dibenzyl phosphate group to a suitable substrate. This makes it a key building block for

creating more complex organophosphate compounds.[1] Further research into its catalytic

activities and interactions with various metal centers continues to be an area of interest for

academic and industrial laboratories.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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